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Compound of Interest

Compound Name: 1,13-Tetradecadiene

Cat. No.: B1583877

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,13-tetradecadiene (CAS: 21964-
49-8), a long-chain, non-conjugated diene. It details the physicochemical properties,
spectroscopic data, and synthesis and purification methodologies. While direct biological
activity and involvement in specific signaling pathways for 1,13-tetradecadiene are not
extensively documented, this guide explores the known biological roles of structurally related
long-chain dienes to provide a context for its potential applications in chemical biology and as a
synthetic building block in drug discovery.

Chemical and Physical Properties

1,13-Tetradecadiene is a linear hydrocarbon featuring two terminal double bonds. Its structure
and lack of conjugation influence its physical and chemical behavior. A summary of its key
properties is presented in Table 1.
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Property Value Source
CAS Number 21964-49-8 [1][2][3]
Molecular Formula Ci4Hzs [11[2][3]
Molecular Weight 194.36 g/mol [1112][3]
Appearance C.:ok')rless to light yellow clear 4]
liquid
Boiling Point 131 °C at 17 mmHg [5]
Density 0.849 g/mL at 25 °C [5]
Refractive Index (n20/D) 1.443 [5]
Flash Point 103 °C (closed cup) [5]
Solubility Insoluble in water [6]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1,13-
tetradecadiene.

e Mass Spectrometry (MS): The mass spectrum of 1,13-tetradecadiene is available through
public databases such as the NIST WebBook.

e Infrared (IR) Spectroscopy: The IR spectrum, also available on the NIST WebBook, will
exhibit characteristic peaks for C-H stretching and bending vibrations of alkanes and
alkenes, as well as C=C stretching of the terminal double bonds.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR data are available on
PubChem, providing detailed information about the chemical environment of the hydrogen
and carbon atoms in the molecule.

Synthesis and Purification

The synthesis of 1,13-tetradecadiene can be achieved through several established organic
chemistry methodologies. Two common approaches are Grignard coupling reactions and olefin
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metathesis.

Synthesis via Grighard Coupling

A plausible and adaptable method for the synthesis of 1,13-tetradecadiene involves a
Grignard coupling reaction. This can be conceptualized as the reaction of two equivalents of an
allyl Grignard reagent with a long-chain dihalide, or the coupling of two omega-haloalkene
Grignard reagents. A more practical approach, adapted from the synthesis of similar long-chain
alkenols, would involve the coupling of a Grignard reagent derived from a long-chain a,w-
dihaloalkane with an appropriate vinylating agent.

This protocol is an adaptation and requires optimization for the specific synthesis of 1,13-
tetradecadiene.

Materials:

1,10-Dibromodecane

e Magnesium turnings

 Vinyl bromide (or allyl bromide)

e Anhydrous diethyl ether or tetrahydrofuran (THF)

 lodine (for activation)

e Hydrochloric acid (for quenching)

» Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

o Standard glassware for inert atmosphere reactions (Schlenk line, argon/nitrogen)
Procedure:

o Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert
atmosphere, place magnesium turnings (2.2 equivalents). Add a crystal of iodine. A solution
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of 1,10-dibromodecane (1 equivalent) in anhydrous THF is added dropwise to initiate the
reaction. The disappearance of the iodine color and gentle reflux indicate the formation of the
bis-Grignard reagent.

e Coupling Reaction: The solution of the bis-Grignard reagent is cooled to 0°C. A solution of
vinyl bromide (2.2 equivalents) in anhydrous THF is added dropwise. The reaction mixture is
allowed to warm to room temperature and stirred overnight.

o Work-up: The reaction is quenched by the slow addition of saturated ammonium chloride
solution. The aqueous layer is extracted with diethyl ether. The combined organic layers are
washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed
under reduced pressure.

Grignard Synthesis Workflow

Click to download full resolution via product page

A generalized workflow for the synthesis of 1,13-tetradecadiene via a Grignard coupling
reaction.

Synthesis via Olefin Metathesis

Acyclic Diene Metathesis (ADMET) of a suitable shorter-chain diene in the presence of a
Grubbs catalyst could potentially be used, though this is more commonly employed for
polymerization. A more direct route would be the cross-metathesis of two molecules of 1-
octene, although this would yield a mixture of products. A more controlled approach would
involve the cross-metathesis of 1,9-decadiene with ethylene.

Materials:
e 1,9-Decadiene

e Grubbs' second-generation catalyst
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e Anhydrous dichloromethane or toluene

e Ethylene gas

Procedure:

In a reaction vessel equipped for gas handling, dissolve 1,9-decadiene in anhydrous,
degassed solvent.

e Add the Grubbs catalyst (typically 0.1-1 mol%).

e Bubble ethylene gas through the solution while stirring at room temperature.
e Monitor the reaction by GC-MS.

e Upon completion, quench the reaction by adding ethyl vinyl ether.

» Purify the product as described below.
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Olefin Metathesis Workflow

Grubbs' Catalyst

Cross-Metathesis
1,9-Decadiene + Ethylene

Quench with Ethyl Vinyl Ether

Purification 1,13-Tetradecadiene
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Hypothetical Signaling Interaction

Long-Chain Diene
(e.g., a 1,13-tetradecadiene derivative)

Membrane Receptor
(e.g., GPCR)

Activates

Effector Enzyme
(e.g., Adenylyl Cyclase)

Second Messenger
(e.g., CAMP)

Activates

Kinase Cascade
(e.g., PKA)

Phosphorylates

Transcription Factor Activation

Cellular Response
(e.g., Gene Expression Changes)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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